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Compound of Interest

Compound Name:
3-(3,4-dihydroxy-5-

methoxyphenyl)prop-2-enoic acid

CAS No.: 1782-55-4

Cat. No.: B157235

Get Quote

Targeting the Transient Lignin Precursor for
Pharmaceutical Applications[1][2][3][4]
Executive Summary
Compound Identity: 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enoic acid Common Name:

5-Hydroxyferulic Acid (5-OH-FA) CAS Registry Number: 15086-07-4 (Generic) / Specific

isomers vary[1][2][3][4]

This technical guide addresses the isolation, synthesis, and characterization of 5-

Hydroxyferulic Acid (5-OH-FA). Unlike its abundant analogs (ferulic acid, sinapic acid), 5-OH-FA

is a transient intermediate in the phenylpropanoid pathway, rapidly methylated by Caffeic Acid

O-Methyltransferase (COMT) into sinapic acid.[1][2][3][4] Consequently, isolation from wild-type

plant biomass is notoriously inefficient.[1][2][3][4]
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Chemical Synthesis: A scalable Knoevenagel condensation protocol for high-purity

generation.[1][2][3][4]

Biotechnological Isolation: A targeted extraction workflow from COMT-deficient biomass.[1]

[2][3][4]

Chemical Context & Biosynthetic Origin
To isolate 5-OH-FA, one must understand why it does not accumulate in nature.[1][2][3][4] It

sits at a metabolic bottleneck in the lignin biosynthesis grid.[2][4]

The Metabolic Bottleneck
In the monolignol pathway, 5-OH-FA is the substrate for the enzyme COMT.[1][2][3][4] In wild-

type angiosperms, the turnover rate (

) of COMT for 5-OH-FA is high, depleting the pool almost instantly to form sinapic acid.[1][2][3]
[4]

Pathway Visualization
The following diagram illustrates the critical "leak" that prevents 5-OH-FA accumulation.[1][2][3]

[4]
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Figure 1:The Phenylpropanoid Grid.[2][3][4] Note the rapid conversion of the target (Red) to

Sinapic Acid (Green) by COMT.

Primary Protocol: Chemical Synthesis
(Recommended)
For drug development and standard generation, isolation from biomass is inefficient.[2][3][4]

The following Knoevenagel Condensation is the industry-standard method for generating high-

purity hydroxycinnamic acids.

Reaction Scheme
Precursor: 3,4-dihydroxy-5-methoxybenzaldehyde (5-Hydroxyvanillin) Reagent: Malonic Acid

Catalyst: Pyridine / Piperidine[1][2][3][4]

Step-by-Step Methodology
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Reagent Preparation:

Dissolve 5-hydroxyvanillin (10.0 mmol, 1.68 g) and malonic acid (22.0 mmol, 2.29 g) in

anhydrous pyridine (5.0 mL).

Add catalytic piperidine (0.1 mL) or aniline.[2][3][4]

Condensation:

Heat the mixture to 85°C under an inert atmosphere (

) for 3 hours.

Checkpoint: Monitor CO2 evolution (cessation indicates reaction completion).[2][3][4]

Hydrolysis & Workup:

Cool the reaction mixture to 0°C.

Pour into a mixture of conc. HCl (10 mL) and crushed ice (50 g) to precipitate the crude

acid.[2][3][4]

Why: Pyridine salts must be acidified to release the free carboxylic acid.[2][4]

Purification:

Filter the precipitate.[2][4][5][6]

Recrystallize from water/ethanol (9:1 v/v).

Yield: Typically 65-75%.[1][2][3][4]

Secondary Protocol: Isolation from Biomass
If natural sourcing is required (e.g., for "natural origin" claims), you cannot use wild-type plants.

[1][2][3][4] You must use COMT-deficient mutants (e.g., Arabidopsis comt1, maize bm3, or

poplar transgenics) where the methylation step is blocked, causing 5-OH-FA to accumulate in

the lignin polymer.[1][2][3][4]
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Figure 2:Isolation workflow from lignocellulosic biomass emphasizing the requirement for

alkaline cleavage of ester bonds.[1][2][3][4]

Critical Protocol Details
Alkaline Hydrolysis: 5-OH-FA is incorporated into the cell wall via ester linkages.[1][2][3][4]

Incubate 500mg cell wall material in 2M NaOH at 35°C for 24 hours.

CRITICAL: Perform under

gas. 5-OH-FA oxidizes rapidly at high pH in the presence of oxygen (forming quinones).[1]
[2][3][4]

Solid Phase Extraction (SPE):

Load acidified extract onto a C18 Sep-Pak.

Wash: 5% Methanol (removes sugars/salts).[2][3][4]

Elute: 100% Methanol (collects phenolics).[2][3][4]

Analytical Characterization
Validation of 5-Hydroxyferulic Acid requires differentiating it from Ferulic Acid (3-OMe, 4-OH)

and Sinapic Acid (3,5-diOMe, 4-OH).[1][2][3][4]

Data Summary Table
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Parameter
5-Hydroxyferulic Acid
(Target)

Ferulic Acid (Interference)

Formula

MW 210.18 g/mol 194.18 g/mol

UV ~320-330 nm (Bathochromic

shift vs Ferulic)
320 nm

Mass Spec (ESI-) m/z 209 [M-H]- m/z 193 [M-H]-

NMR Fingerprint (d6-DMSO)
Olefinic Protons (Trans): The hallmark of cinnamic acids are two doublets with a large

coupling constant (

).[2][3][4]

7.45 (d,

, H-7)[1][2][3][4]

6.35 (d,

, H-8)[1][2][3][4]

Aromatic Ring:

The 3,4-dihydroxy-5-methoxy substitution pattern creates a distinct symmetry compared to

ferulic acid.[1][2][3][4]

Look for two meta-coupled doublets or a singlet if resolution is low (due to symmetry of

3,4,5-substituents, though 5-OH-FA is not perfectly symmetric like sinapic acid).[1][2][3][4]

Methoxy Group:

3.82 (s, 3H, -OCH3).[1][2][3][4] Note: Sinapic acid would show 6H here.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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